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Compound of Interest

Compound Name: Direct black 19

Cat. No.: B3276460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Direct Black 19
staining solutions for use in biological research, particularly in histology and microscopy. While

Direct Black 19 is predominantly an industrial dye, its properties as a direct dye suggest its

potential utility as a stain for biological tissues. This document outlines a protocol based on the

known chemical characteristics of Direct Black 19 and general principles of histological

staining.

Introduction
Direct Black 19, also known as Direct Fast Black G, is a multi-azo dye.[1][2] It is highly soluble

in water, with solubility increasing at higher temperatures, and is slightly soluble in ethanol and

acetone.[2][3][4][5] In industrial applications, it is used for dyeing cotton, viscose, silk, and wool.

[3][5] Its ability to directly bind to cellulosic and proteinaceous materials without a mordant

suggests its potential for staining similar components in biological tissues.

Data Presentation
The following table summarizes the key quantitative data for the preparation of Direct Black 19
staining solutions.
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Parameter Value/Range Notes

Direct Black 19 Concentration 0.1% - 1.0% (w/v)

Start with a 0.5% solution and

optimize based on tissue type

and desired staining intensity.

Primary Solvent Distilled or Deionized Water
Direct Black 19 is readily

soluble in water.[1][3][4][6]

Co-solvent (Optional) Ethanol (up to 70%)

Can be used to enhance

penetration into tissues. Direct

Black 19 is slightly soluble in

ethanol.[2][3][4]

pH of Staining Solution 6.0 - 8.0

The color of the dye can be

influenced by pH. A neutral to

slightly alkaline pH is a good

starting point.

Staining Time 5 - 30 minutes

Highly dependent on tissue

thickness, fixation, and desired

staining intensity.

Storage of Stock Solution 4°C in a dark bottle

Protect from light to prevent

degradation. Stability should

be monitored.

Experimental Protocols
This section provides a detailed methodology for preparing a Direct Black 19 staining solution

and a general staining procedure for paraffin-embedded tissue sections.

Preparation of 1% (w/v) Direct Black 19 Stock Solution
Materials:

Direct Black 19 powder (C.I. 35255, CAS No. 6428-31-5)

Distilled or Deionized Water
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Magnetic stirrer and stir bar

50 mL conical tube or beaker

Graduated cylinder

Weighing scale

Filter paper (0.22 µm or 0.45 µm)

Procedure:

Weigh 0.5 g of Direct Black 19 powder.

Measure 50 mL of distilled or deionized water.

Add the Direct Black 19 powder to the water in a beaker with a magnetic stir bar.

Gently heat the solution on a magnetic stirrer hotplate to approximately 60-80°C to aid

dissolution.[2][5] Do not boil.

Stir until the dye is completely dissolved. The solution will appear as a greenish-black liquid.

[3][4]

Allow the solution to cool to room temperature.

Filter the solution using a 0.22 µm or 0.45 µm filter to remove any undissolved particles.

Store the stock solution in a clearly labeled, dark bottle at 4°C.

General Staining Protocol for Paraffin Sections
Materials:

Deparaffinized and rehydrated tissue sections on slides

Direct Black 19 working solution (diluted from stock, e.g., 0.5% in distilled water)

Distilled water
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Ethanol solutions (70%, 95%, 100%)

Xylene or xylene substitute

Mounting medium and coverslips

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Transfer slides through 70% ethanol for 3 minutes.

Rinse slides in running tap water.

Staining:

Immerse slides in the Direct Black 19 working solution for 5-15 minutes. The optimal time

will need to be determined empirically.

Rinsing:

Briefly rinse the slides in distilled water to remove excess stain.

Dehydration and Clearing:

Dehydrate the sections through graded alcohols: 70% ethanol (1 minute), 95% ethanol (1

minute), and two changes of 100% ethanol (2 minutes each).

Clear the sections in two changes of xylene or xylene substitute for 3 minutes each.

Mounting:

Apply a drop of mounting medium to the tissue section and cover with a coverslip.
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Mandatory Visualization
The following diagrams illustrate the described experimental workflow.

Workflow for Preparing Direct Black 19 Staining Solution

Solution Preparation

1. Weigh Direct Black 19 Powder

2. Measure Distilled Water

3. Dissolve Dye in Water with Heat and Stirring

4. Cool to Room Temperature

5. Filter the Solution

6. Store in a Dark Bottle at 4°C

Click to download full resolution via product page
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Caption: Workflow for preparing Direct Black 19 staining solution.

General Staining Workflow for Tissue Sections

Staining Protocol

1. Deparaffinize and Rehydrate Sections

2. Stain with Direct Black 19 Solution

3. Rinse with Distilled Water

4. Dehydrate through Graded Alcohols

5. Clear in Xylene

6. Mount with Coverslip

Click to download full resolution via product page

Caption: General workflow for staining tissue sections with Direct Black 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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